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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed surgical protocol for

the use of Algisorb, a calcium sulfate-based bone graft material, in maxillary sinus lift

augmentation. The information is intended to guide research and development efforts related to

bone regeneration and dental implantology.

Introduction to Algisorb in Maxillary Sinus
Augmentation
The maxillary sinus lift, or sinus augmentation, is a surgical procedure designed to increase the

amount of bone in the posterior maxilla (upper jaw) to support the placement of dental

implants.[1] This is often necessary when bone loss has occurred due to tooth extraction or

periodontal disease, resulting in insufficient bone height for implant stability.[1]

Algisorb, a biocompatible and resorbable bone graft substitute, is utilized in these procedures

to act as a scaffold for new bone formation.[2] Composed primarily of calcium sulfate, Algisorb
provides an osteoconductive matrix that facilitates the migration and proliferation of bone-

forming cells.[3] Its predictable resorption rate allows for gradual replacement by new, vital

bone.[2] Clinical studies have demonstrated the efficacy of calcium sulfate in sinus

augmentation, showing significant gains in bone height and high implant survival rates.[4][5]
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The following tables summarize key quantitative data from clinical and preclinical studies on the

use of calcium sulfate in maxillary sinus lift procedures.

Table 1: Histomorphometric Analysis of Bone Regeneration with Calcium Sulfate Grafts

Study Parameter 3 Months 4 Months 6 Months

Newly Formed Bone

(%)
19%[3][5] 21.2%[2] 37% - 38%[5]

Residual Graft

Material (%)
27%[3][5] 8.8%[2] 9% - 13%[5]

Marrow/Connective

Tissue (%)
Not Reported Not Reported 45%[5]

Table 2: Radiographic Bone Gain and Implant Survival Rates

Metric Value Source(s)

Mean Vertical Bone Gain 8.21 ± 1.73 mm [4]

Implant Survival Rate (1-Year) 97.5% - 98.5% [2][5]

Graft Shrinkage (Radiographic,

4 Months)
26.5% [2]

Experimental Protocols
Preparation of Algisorb Graft Material
Objective: To prepare Algisorb for implantation with the appropriate consistency for handling

and placement.

Materials:

Sterile vial of Algisorb granules

Sterile saline solution or patient's blood
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Sterile dappen dish or mixing bowl

Sterile spatula

Protocol:

Aseptically dispense the required amount of Algisorb granules into a sterile dappen dish.

Incrementally add sterile saline solution or the patient's own blood to the granules.

Mix thoroughly with a sterile spatula until a consistent, moldable, putty-like consistency is

achieved. The material should be cohesive and easy to handle, not overly dry or saturated.

The prepared Algisorb graft is now ready for placement.

Surgical Protocol: Lateral Window Maxillary Sinus Lift
with Algisorb
Objective: To surgically elevate the maxillary sinus membrane and place the Algisorb graft to

increase the vertical bone height.

Materials:

Standard sinus lift surgical kit

Prepared Algisorb graft material

Resorbable collagen membrane (optional)

Suturing materials

Protocol:

Anesthesia and Incision: Administer local anesthesia. Create a full-thickness mucoperiosteal

flap on the lateral aspect of the posterior maxilla to expose the underlying bone.

Osteotomy (Lateral Window Creation): Using a round bur or piezoelectric instrument,

carefully create a bony window in the lateral wall of the maxillary sinus. The window should
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be of sufficient size to allow for visualization and instrumentation.

Sinus Membrane Elevation: Gently elevate the Schneiderian membrane from the floor of the

maxillary sinus using specialized sinus lift elevators. Extreme care must be taken to avoid

perforation of the membrane.

Algisorb Graft Placement: Introduce the prepared Algisorb graft material into the newly

created space beneath the elevated sinus membrane. Pack the material carefully to ensure

a void-free fill and adequate elevation.

Membrane Placement (Optional): A resorbable collagen membrane may be placed over the

lateral window to contain the graft material and guide tissue regeneration.

Wound Closure: Reposition the mucoperiosteal flap and secure it with sutures.

Postoperative Care: Provide the patient with standard postoperative instructions, including

analgesics, antibiotics (if indicated), and oral hygiene guidelines. Advise the patient to avoid

activities that could create pressure changes in the sinus, such as blowing their nose

forcefully or using a straw.[6]

Visualizations
Surgical Workflow Diagram

Pre-Operative Surgical Procedure Post-Operative

1. Anesthesia 2. Incision & Flap Elevation 3. Lateral Window Osteotomy 4. Sinus Membrane Elevation 5. Algisorb Placement 6. Collagen Membrane (Optional) 7. Wound Closure 8. Healing & Bone Regeneration 9. Implant Placement

Click to download full resolution via product page

Caption: Maxillary Sinus Lift Workflow with Algisorb.

Biological Signaling Pathway of Osteoconduction
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Caption: Osteoconductive Mechanism of Algisorb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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